N-(2,2-dimethoxyethyl)-4-nitro-2,1,3-benzoxadiazol-5-amine

• IUPAC Name: N-(2,2-dimethoxyethyl)-4-nitro-2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C10H12N4O5/c1-17-8(18-2)5-11-7-4-3-6-9(13-19-12-6)10(7)14(15)16/h3-4,8,11H,5H2,1-2H3
• InChI Key: JMAICKXCVRNZME-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=C(C2=NON=C2C=C1)[N+](=O)[O-])OC
• Molecular Formula: C10H12N4O5
• Molecular Weight: 268.23 g/mol

Description

N-(2,2-dimethoxyethyl)-4-nitro-2,1,3-benzoxadiazol-5-amine, also known as DBD-N, is a fluorescent dye that is widely used in scientific research. This compound has a unique structure that allows it to be used in various applications, including bioimaging, protein labeling, and cell tracking.

Mechanism of Action

N-(2,2-dimethoxyethyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is a fluorescent dye that works by absorbing light at a specific wavelength and emitting light at a longer wavelength. This process is known as fluorescence resonance energy transfer (FRET). This compound has a high quantum yield, which means that it emits a high amount of light for every photon absorbed. This property makes it an ideal fluorescent dye for imaging applications.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects. It is non-toxic and does not interfere with cellular processes. This property makes it an ideal fluorescent dye for live-cell imaging applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,2-dimethoxyethyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is its high quantum yield, which makes it an ideal fluorescent dye for imaging applications. It is also non-toxic and does not interfere with cellular processes, making it an ideal dye for live-cell imaging. However, this compound has some limitations. It has a relatively low extinction coefficient, which means that it absorbs light less efficiently than other fluorescent dyes. This property can limit its use in some applications.

Future Directions

There are many future directions for the use of N-(2,2-dimethoxyethyl)-4-nitro-2,1,3-benzoxadiazol-5-amine in scientific research. One potential application is in the development of new imaging techniques for studying cellular processes. This compound could be used to label specific proteins or organelles in live cells, allowing researchers to study their localization and dynamics. Another potential application is in the development of new therapies for cancer and other diseases. This compound could be used to target specific cells or tissues, allowing for more targeted delivery of drugs or other therapies.
In conclusion, this compound is a unique fluorescent dye that has many potential applications in scientific research. Its high quantum yield and non-toxic properties make it an ideal dye for imaging applications, and its unique structure allows it to be used in various applications, including bioimaging, protein labeling, and cell tracking. As research in this area continues, it is likely that new applications for this compound will be discovered, further expanding its usefulness in scientific research.

Scientific Research Applications

N-(2,2-dimethoxyethyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is widely used in scientific research due to its unique fluorescent properties. It has been used in various applications, including bioimaging, protein labeling, and cell tracking. This compound has been used to label proteins in live cells, allowing researchers to study protein localization and dynamics. It has also been used to track cells in vivo, allowing researchers to study cell migration and proliferation.